Cas no 2229083-58-1 (2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid)
2229083-58-1 structure
Product Name:2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid
CAS No:2229083-58-1
MF:C11H12FNO4
MW:241.215686798096
CID:5760925
PubChem ID:165702458
Update Time:2023-11-15
2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid
- EN300-1997870
- 2229083-58-1
- 2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid
-
- Inchi: 1S/C11H12FNO4/c1-6(2)10(11(14)15)7-3-4-8(12)9(5-7)13(16)17/h3-6,10H,1-2H3,(H,14,15)
- InChI Key: DNXOVLDPCPNOAS-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1[N+](=O)[O-])C(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 241.07503603g/mol
- Monoisotopic Mass: 241.07503603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83.1Ų
2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1997870-1g |
2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid |
2229083-58-1 | 1g |
$1070.0 | 2023-09-16 | ||
| Enamine | EN300-1997870-5g |
2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid |
2229083-58-1 | 5g |
$3105.0 | 2023-09-16 | ||
| Enamine | EN300-1997870-10g |
2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid |
2229083-58-1 | 10g |
$4606.0 | 2023-09-16 | ||
| Enamine | EN300-1997870-0.05g |
2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid |
2229083-58-1 | 0.05g |
$900.0 | 2023-09-16 | ||
| Enamine | EN300-1997870-0.1g |
2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid |
2229083-58-1 | 0.1g |
$943.0 | 2023-09-16 | ||
| Enamine | EN300-1997870-0.25g |
2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid |
2229083-58-1 | 0.25g |
$985.0 | 2023-09-16 | ||
| Enamine | EN300-1997870-0.5g |
2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid |
2229083-58-1 | 0.5g |
$1027.0 | 2023-09-16 | ||
| Enamine | EN300-1997870-1.0g |
2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid |
2229083-58-1 | 1g |
$1070.0 | 2023-05-31 | ||
| Enamine | EN300-1997870-2.5g |
2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid |
2229083-58-1 | 2.5g |
$2100.0 | 2023-09-16 | ||
| Enamine | EN300-1997870-5.0g |
2-(4-fluoro-3-nitrophenyl)-3-methylbutanoic acid |
2229083-58-1 | 5g |
$3105.0 | 2023-05-31 |
2-(4-Fluoro-3-nitrophenyl)-3-methylbutanoic acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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